Cas no 23785-22-0 (4-(Chloromethyl)-1H-imidazole)

4-(Chloromethyl)-1H-imidazole structure
4-(Chloromethyl)-1H-imidazole structure
Product Name:4-(Chloromethyl)-1H-imidazole
CAS No:23785-22-0
MF:C4H5ClN2
MW:116.548899412155
MDL:MFCD08059940
CID:52385
PubChem ID:217325
Update Time:2025-04-18

4-(Chloromethyl)-1H-imidazole Chemical and Physical Properties

Names and Identifiers

    • 4-(Chloromethyl)-1H-imidazole
    • 4-(Chloromethyl)-1H-imidazole hydrochloride
    • 5-(chloromethyl)-1H-imidazole
    • 1H-Imidazole,4-(chloromethyl)- (9CI)
    • Imidazole, 4(or 5)-(chloromethyl)- (7CI)
    • Imidazole,4-(chloromethyl)- (8CI)
    • 4(5)-(Chloromethyl)imidazole
    • 4-Chloromethylimidazole
    • NSC 176148
    • AB43165
    • AC-27295
    • FT-0685289
    • NCIOpen2_001005
    • 23785-22-0
    • NSC176148
    • NSC-176148
    • 5-chloromethyl-1H-imidazole
    • EN300-1966342
    • MFCD08059940
    • SCHEMBL1422119
    • DTXSID70276912
    • AKOS012409730
    • 5-(chloromethyl)-imidazole
    • HCGYTFXTHWTYFK-UHFFFAOYSA-N
    • MDL: MFCD08059940
    • Inchi: 1S/C4H5ClN2/c5-1-4-2-6-3-7-4/h2-3H,1H2,(H,6,7)
    • InChI Key: HCGYTFXTHWTYFK-UHFFFAOYSA-N
    • SMILES: ClCC1=CN=CN1

Computed Properties

  • Exact Mass: 116.01400
  • Monoisotopic Mass: 116.014
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 2
  • Heavy Atom Count: 7
  • Rotatable Bond Count: 1
  • Complexity: 57.7
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • Surface Charge: 0
  • Tautomer Count: 2
  • XLogP3: 0.5
  • Topological Polar Surface Area: 28.7A^2

Experimental Properties

  • Density: 1.314
  • Boiling Point: 328.8°Cat760mmHg
  • Flash Point: 182.6°C
  • Refractive Index: 1.556
  • PSA: 28.68000
  • LogP: 1.14850

4-(Chloromethyl)-1H-imidazole Security Information

4-(Chloromethyl)-1H-imidazole Pricemore >>

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